Cas no 1157363-42-2 (4-(2-(Propylthio)acetyl)benzonitrile)

• Product Name: 4-(2-(Propylthio)acetyl)benzonitrile
• CAS No: 1157363-42-2
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 5250140
• Update Time: 2025-07-21

4-(2-(Propylthio)acetyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Propylthio)acetyl)benzonitrile
• 4-[2-(propylsulfanyl)acetyl]benzonitrile
• Benzonitrile, 4-[2-(propylthio)acetyl]-

• Inchi： 1S/C12H13NOS/c1-2-7-15-9-12(14)11-5-3-10(8-13)4-6-11/h3-6H,2,7,9H2,1H3
• InChI Key： FZWFWAAUARZNBU-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(C#N)=CC=1)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• XLogP3: 2.9
• Topological Polar Surface Area: 66.2

Additional information on 4-(2-(Propylthio)acetyl)benzonitrile

Recent Advances in the Study of 4-(2-(Propylthio)acetyl)benzonitrile (CAS: 1157363-42-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-(Propylthio)acetyl)benzonitrile (CAS: 1157363-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel small-molecule inhibitors targeting specific enzymatic pathways, making it a promising candidate for further investigation.

One of the most notable aspects of 4-(2-(Propylthio)acetyl)benzonitrile is its structural versatility, which allows for modifications that can enhance its pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with several studies reporting improved methodologies for its preparation. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic process that significantly reduces the formation of by-products, thereby increasing the efficiency of its synthesis. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, 4-(2-(Propylthio)acetyl)benzonitrile has demonstrated promising results in vitro and in vivo. Research has shown that this compound exhibits inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. A recent study conducted by a team at the University of Cambridge revealed that the compound selectively targets the JAK-STAT signaling pathway, which is implicated in various autoimmune disorders and cancers. These findings suggest that 4-(2-(Propylthio)acetyl)benzonitrile could serve as a lead compound for the development of next-generation kinase inhibitors.

Furthermore, the pharmacokinetic properties of 4-(2-(Propylthio)acetyl)benzonitrile have been a focal point of recent investigations. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. Preliminary data indicate that the compound has favorable bioavailability and a relatively long half-life, which are desirable traits for oral administration. However, challenges such as potential hepatotoxicity and drug-drug interactions remain to be addressed in future research.

The therapeutic potential of 4-(2-(Propylthio)acetyl)benzonitrile extends beyond its role as a kinase inhibitor. Recent work has explored its application in combination therapies, particularly in the context of drug-resistant cancers. A 2023 study published in Cancer Research demonstrated that the compound synergizes with existing chemotherapeutic agents to enhance their efficacy against multidrug-resistant tumor cells. This synergistic effect is attributed to the compound's ability to modulate cellular efflux pumps, thereby overcoming resistance mechanisms.

In conclusion, 4-(2-(Propylthio)acetyl)benzonitrile (CAS: 1157363-42-2) represents a promising area of research in chemical biology and pharmaceutical development. Its structural adaptability, potent biological activity, and favorable pharmacokinetic profile make it a compelling candidate for further study. However, additional research is needed to fully elucidate its mechanisms of action, optimize its therapeutic window, and address potential safety concerns. The ongoing exploration of this compound underscores its potential to contribute to the development of innovative therapies for a range of diseases.